Cas no 1306738-78-2 (2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide)

• Product Name: 2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide
• CAS No: 1306738-78-2
• MF: C₂₁H₁₈Cl₂N₆OS
• MW: 473.378220081329
• MDL: MFCD19103400
• CID: 4693405
• Update Time: 2025-07-15

2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-({4-(2,4-dichlorophenyl)-5-[(1-naphthylamino)methyl]-4H-1,2,4-triazol-3-yl}thio)acetohydrazide
• 2-((4-(2,4-Dichlorophenyl)-5-[(1-naphthylamino)methyl]-4h-1,2,4-triazol-3-yl)thio)acetohydrazide
• T4674
• acetic acid, [[4-(2,4-dichlorophenyl)-5-[(1-naphthalenylamino)methyl]-4H-1,2,4-triazol-3-yl]thio]-, hydrazide
• 2-{[4-(2,4-dichlorophenyl)-5-[(naphthalen-1-ylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
• 2-({4-(2,4
• 2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide

• MDL： MFCD19103400
• Inchi： 1S/C21H18Cl2N6OS/c22-14-8-9-18(16(23)10-14)29-19(27-28-21(29)31-12-20(30)26-24)11-25-17-7-3-5-13-4-1-2-6-15(13)17/h1-10,25H,11-12,24H2,(H,26,30)
• InChI Key： KARTUAZCJGAPMB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(=NN=C1CNC1=CC=CC2C=CC=CC1=2)SCC(NN)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 604
• Topological Polar Surface Area: 123

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide

Introduction to 2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide (CAS No. 1306738-78-2)

2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide, identified by its CAS number 1306738-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic derivatives characterized by its complex molecular structure, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular framework of 2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide incorporates several key structural elements. The presence of a triazole ring at the 5-position of the molecule is particularly noteworthy, as triazoles are well-documented for their role in various pharmacological applications. The triazole moiety is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in drug design. Additionally, the compound features a dichlorophenyl group at the 4-position and an naphthylamino substituent at the 5-position, which introduces additional layers of reactivity and potential interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a pharmaceutical intermediate. The combination of the triazole ring, dichlorophenyl, and naphthylamino groups suggests that it may exhibit a range of biological activities. For instance, the triazole core has been extensively studied for its antimicrobial and anti-inflammatory properties. The dichlorophenyl group often enhances lipophilicity and metabolic stability, while the naphthylamino moiety can contribute to binding affinity to specific protein targets. These characteristics make this compound a promising candidate for further investigation in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can interact with multiple biological pathways simultaneously. The structural complexity of 2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide positions it as a potential lead compound for developing novel therapeutic agents. Researchers are particularly interested in exploring its interactions with enzymes and receptors involved in critical disease pathways. The compound's ability to modulate these interactions could lead to innovative treatments for various conditions.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between organic azides and alkynes, while the attachment of the dichlorophenyl and naphthylamino groups requires careful selection of coupling reagents and catalysts. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of biological evaluation, preliminary studies on derivatives similar to 2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide have shown promising results in various preclinical models. These studies have indicated potential activities in areas such as anti-cancer and anti-inflammatory therapy. The exact mechanisms by which this compound exerts its effects are still under investigation, but early findings suggest that it may interfere with key signaling pathways involved in disease progression.

The development of new pharmaceuticals is often hampered by challenges such as poor solubility, low bioavailability, or rapid metabolism. However, the structural features of this compound offer opportunities to address these issues through chemical modifications. For example, optimizing the electronic properties of the triazole ring or altering the substituents on the aromatic rings could enhance pharmacokinetic profiles while maintaining or improving biological activity.

The role of computational chemistry and molecular modeling has become increasingly important in modern drug discovery. These tools allow researchers to predict how different compounds will interact with biological targets at a molecular level. By using computational methods to analyze the structure-energy relationships of compounds like 2-({4-(2,4-Dichlorophenyl)-5-(1-naphthylamino)-methyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide, scientists can gain valuable insights into its potential efficacy and optimize its design for better performance.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing next-generation treatments. The versatility of their molecular architecture allows them to be tailored for specific applications across different therapeutic areas. Whether used as standalone drugs or as components in combination therapies, molecules such as this exemplify the innovative approaches being taken in pharmaceutical science today.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research efforts are focused on refining synthetic routes to improve scalability and cost-effectiveness while exploring novel derivatives with enhanced properties. As more data becomes available from both laboratory studies and clinical trials (if applicable), our understanding of how this compound functions will continue to evolve.